Cas no 87333-22-0 (D,L-N-Acetyl-β-chloroalanine Methyl Ester)

D,L-N-Acetyl-β-chloroalanine Methyl Ester structure
87333-22-0 structure
Product Name:D,L-N-Acetyl-β-chloroalanine Methyl Ester
CAS No:87333-22-0
MF:C6H10ClNO3
MW:179.601500988007
MDL:MFCD06658148
CID:61074
PubChem ID:287006
Update Time:2024-10-26

D,L-N-Acetyl-β-chloroalanine Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • (2R)-Methyl 2-acetamido-3-chloro-3-hydroxypropanoate
    • N-Acetyl-3-chloro-L-alanine methyl ester
    • D,L-N-Acetyl-β-chloroalanine Methyl Ester
    • D,L-N-ACETYLB-CHLOROALANINE, METHYL ESTER
    • Methyl 2-acetylamino-3-chloropropionate
    • N-Acetyl-3-Chloro-L-Serine Methyl Ester
    • 3-chloro-2-acetylamino-propionic acid methylester
    • DL-3-Chlor-2-acetamino-propionsaeure-methylester
    • Methyl 2-acetamido-3-chloro-L-propionate
    • methyl 3-chloro-2-acetylaminopropionate
    • METHYL-2-ACETAMIDO-3-CHLOROPROPIONATE
    • N-Acetyl-3-chloralanin-methylester
    • N-acetyl-3-chloro-alanine methyl ester
    • N-acetyl-3-chloro-D,L-alanine methyl ester
    • N-Acetyl-3-chloroalanine methyl ester (ACI)
    • (±)-Methyl 2-(acetylamino)-3-chloropropionate
    • DL-N-Acetyl-β-chloroalanine methyl ester
    • NSC 146378
    • Pentanoic acid, 2-(chloromethyl)-4-oxo-, methyl ester
    • D,L-N-Acetyl- beta -chloroalanine Methyl Ester
    • NSC-337384
    • ()-Methyl 2-(acetylamino)-3-chloropropionate
    • EN300-91511
    • SY112214
    • NS00077789
    • N-acetylmine-3-chloro-L-alaninemethyl ester
    • EC 442-860-3
    • DL-N-ACETYL-.BETA.-CHLOROALANINE METHYL ESTER
    • 87333-22-0
    • Q-100221
    • D,L-N-ACETYL-BETA-CHLOROALANINE METHYL ESTER
    • NRR48EMO38
    • (+/-)-Methyl 2-(Acetylamino)-3-chloropropionate
    • NSC337384
    • AKOS006292649
    • L-N-Acetyl-
    • 18635-38-6
    • CS-0015411
    • ( inverted exclamation markA)-Methyl 2-(acetylamino)-3-chloropropionate
    • 40026-27-5
    • Methyl 2-(acetylamino)-3-chloropropionate, (+/-)-
    • UNII-NRR48EMO38
    • SCHEMBL1812110
    • 2-ACETYLAMINO-3-CHLORO-PROPIONIC ACID METHYL ESTER
    • A-chloroalanine Methyl Ester
    • AC-8367
    • D,L-N-Acetyl-?-chloroalanine Methyl Ester
    • NSC-146378
    • MFCD04039377
    • methyl 3-chloro-2-acetamidopropanoate
    • N-Acetyl-3-chloroalanine methyl ester
    • methyl 2-acetamido-3-chloropropanoate
    • DL-N-Acetyl-beta-chloroalanine methyl ester
    • DS-12573
    • IGKDMFMKAAPDDN-UHFFFAOYSA-N
    • Methyl 2-(acetylamino)-3-chloropropionate
    • DL-N-Acetyl--chloroalanine methyl ester; NSC 146378
    • NSC146378
    • Q27285021
    • (+-)-Methyl 2-(acetylamino)-3-chloropropionate
    • DTXSID601335105
    • DB-007642
    • L-N-Acetyl-beta-chloroalanine methyl ester
    • Methyl2-acetylamino-3-chloropropionate
    • F10709
    • Methyl 2-acetylamino-3-chloropropionate (Ac-DL-Ala(Cl)-OMe)
    • NSC146379
    • N-Acetyl-3-chloro-DL-alanine methyl ester
    • DL-N-Acetyl-beta-chloroalanine methyl ester; NSC 146378
    • MDL： MFCD06658148
    • Inchi： 1S/C6H10ClNO3/c1-4(9)8-5(3-7)6(10)11-2/h5H,3H2,1-2H3,(H,8,9)
    • InChI Key： IGKDMFMKAAPDDN-UHFFFAOYSA-N
    • SMILES： O=C(C)NC(CCl)C(OC)=O

Computed Properties

  • Exact Mass: 195.03000
  • Monoisotopic Mass: 179.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Density: 1.3
  • Melting Point: 106-109°C
  • Boiling Point: 303.6 ℃ at 760 mmHg
  • Refractive Index: 1.47
  • PSA: 75.63000
  • LogP: -0.38780
  • Specific Rotation: +13.90 (c=1, Acetonitrile)

D,L-N-Acetyl-β-chloroalanine Methyl Ester Security Information

D,L-N-Acetyl-β-chloroalanine Methyl Ester Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

D,L-N-Acetyl-β-chloroalanine Methyl Ester Pricemore >>

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abcr
AB524416-1 g
N-Acetyl-3-chloro-L-alanine methyl ester (Ac-DL-Ala(Cl)-OMe); .
 87333-22-0
1g
 €196.30 2023-04-17

D,L-N-Acetyl-β-chloroalanine Methyl Ester Production Method

Production Method 1

2104-89-4 2104-89-4
87333-22-0 87333-22-0
Reaction Conditions
1.1 Reagents: Phosphorus pentachloride ;  2 h
Reference
Synthesis of derivatives of α-aminoacrylic acid from serine and N-substituted serines
Rothstein, Eugene, Journal of the Chemical Society, 1949, 1968, 1968-72

D,L-N-Acetyl-β-chloroalanine Methyl Ester Raw materials

D,L-N-Acetyl-β-chloroalanine Methyl Ester Preparation Products

D,L-N-Acetyl-β-chloroalanine Methyl Ester Related Literature

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